molecular formula C11H12O4 B8353121 (4-Formyl-2-methyl-phenoxy)-acetic acid methyl ester

(4-Formyl-2-methyl-phenoxy)-acetic acid methyl ester

Cat. No.: B8353121
M. Wt: 208.21 g/mol
InChI Key: QXXIHGHDXQSZJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Formyl-2-methyl-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

methyl 2-(4-formyl-2-methylphenoxy)acetate

InChI

InChI=1S/C11H12O4/c1-8-5-9(6-12)3-4-10(8)15-7-11(13)14-2/h3-6H,7H2,1-2H3

InChI Key

QXXIHGHDXQSZJG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C=O)OCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxy-3-methyl-benzaldehyde 52 (0.50 g, 3.67 mmol) is dissolved in 10 mL acetonitrile. Cesium carbonate (2.07 g, 6.35 mmol) and methyl bromoacetate (0.40 mL, 4.35 mmol) are added and the suspension is vigorously stirred at room temperature overnight. The suspension is poured into 1N aqueous HCl and extracted with EtOAc. Drying over MgSO4, filtration and concentration yielded (4-formyl-2-methyl-phenoxy)-acetic acid methyl ester 53: 1H-NMR (400 MHz, CDCl3) δ=9.86 (s, 1H), 7.71 (d, J=1.6 Hz, 1H), 7.68 (dd, J=8.4, 1.6 Hz, 1H), 6.77 (d, J=8.4 Hz, 1H), 4.75 (s, 2H), 3.81 (s, 3H), 2.34 (s, 3H). MS calculated for C11H13O4 (M+H+) 209.0, found 209.0.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Cesium carbonate
Quantity
2.07 g
Type
reactant
Reaction Step Two
Quantity
0.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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